Methyl 4-bromomethyl-2-(4-fluorophenyl)benzoate

• Molecular Formula: C15H12BrFO2
• Molecular Weight: 323.16 g/mol
• IUPAC Name: methyl 4-(bromomethyl)-2-(4-fluorophenyl)benzoate
• InChI: InChI=1S/C15H12BrFO2/c1-19-15(18)13-7-2-10(9-16)8-14(13)11-3-5-12(17)6-4-11/h2-8H,9H2,1H3
• InChI Key: YXRXBGCUUVEION-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)CBr)C2=CC=C(C=C2)F

Description

Methyl 4-bromomethyl-2-(4-fluorophenyl)benzoate is a useful research compound. Its molecular formula is C15H12BrFO2 and its molecular weight is 323.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 2-(4-fluorophenyl)-4-methylbenzoate (54.18 g; 0.22 mol), N-bromosuccinimide (39.6 g; 0.22 mol), 2,2′-azobis(2-methylproprionitrile) (0.25 g; 1.5 mmol) and benzoylperoxide (0.25 g; 1 mmol) in tetrachloromethane (550 ml) was heated at reflux for 6 hours. The solid was filtered and the filtrate evaporated to give methyl 4-bromomethyl-2-(4-fluorophenyl)benzoate as an oil (79.7 g; 79%) which was used in the next step without purification.